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Compound of Interest

Compound Name:
2-(4-Chloro-3-

methoxyphenyl)acetonitrile

Cat. No.: B076361 Get Quote

In-Depth Technical Guide: 2-(4-Chloro-3-
methoxyphenyl)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the molecular structure

and properties of 2-(4-Chloro-3-methoxyphenyl)acetonitrile, a key intermediate in the

synthesis of various pharmaceutical compounds. Its utility is particularly noted in the

development of drugs targeting neurological and cardiovascular disorders.

Molecular and Chemical Data
The fundamental properties of 2-(4-Chloro-3-methoxyphenyl)acetonitrile are summarized in

the table below, providing a ready reference for researchers.

Property Value

Molecular Formula C₉H₈ClNO

Molecular Weight 181.62 g/mol [1]

CAS Number 13726-21-1[1]
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Molecular Structure
The structure of 2-(4-Chloro-3-methoxyphenyl)acetonitrile features a phenyl ring substituted

with a chloro group at the 4th position and a methoxy group at the 3rd position. A cyanomethyl

group (-CH₂CN) is attached to the 1st position of the phenyl ring. This arrangement of

functional groups makes it a versatile building block in organic synthesis.

Caption: Molecular structure of 2-(4-Chloro-3-methoxyphenyl)acetonitrile.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-(4-Chloro-3-
methoxyphenyl)acetonitrile are proprietary to various research and manufacturing entities.

However, general synthetic routes often involve the cyanation of a corresponding benzyl halide

or the reaction of a substituted benzaldehyde with a cyanide source.

A plausible, though generalized, experimental workflow for its synthesis is outlined below. This

diagram is for illustrative purposes and does not represent a specific, validated protocol.
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Starting Material
(4-Chloro-3-methoxybenzyl halide)

Cyanation Reaction
(e.g., with NaCN or KCN in a suitable solvent)

Aqueous Work-up
(Extraction and washing)

Purification
(e.g., Recrystallization or Column Chromatography)

Characterization
(NMR, IR, Mass Spectrometry)

2-(4-Chloro-3-methoxyphenyl)acetonitrile

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-(4-Chloro-3-
methoxyphenyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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